Cas no 1446510-13-9 (2-chloro-Thieno[3,2-d]pyrimidine-7-carbonyl chloride)

• Product Name: 2-chloro-Thieno[3,2-d]pyrimidine-7-carbonyl chloride
• CAS No: 1446510-13-9
• MF: C₇H₂Cl₂N₂OS
• MW: 233.07457780838
• CID: 2112822
• Update Time: 2023-11-19

2-chloro-Thieno[3,2-d]pyrimidine-7-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-chloro-Thieno[3,2-d]pyrimidine-7-carbonyl chloride
• QORCAAAGRFZWHS-UHFFFAOYSA-N
• Thieno[3,2-d]pyrimidine-7-carbonyl chloride, 2-chloro-
• CID 86689599

• Inchi： 1S/C7H2Cl2N2OS/c8-6(12)3-2-13-4-1-10-7(9)11-5(3)4/h1-2H
• InChI Key： QORCAAAGRFZWHS-UHFFFAOYSA-N
• SMILES： ClC(C1=CSC2C=NC(=NC=21)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 229
• Topological Polar Surface Area: 71.1

Experimental Properties

• Density: 1.690±0.06 g/cm3(Predicted)
• pka: -1.06±0.40(Predicted)